2-[3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl]aniline

• IUPAC Name: 2-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)aniline
• InChI: InChI=1S/C13H10N4O/c14-10-6-2-1-5-9(10)13-16-12(17-18-13)11-7-3-4-8-15-11/h1-8H,14H2
• InChI Key: JKPMWUHRDUMXKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC=CC=N3)N
• Molecular Formula: C13H10N4O
• Molecular Weight: 238.24 g/mol

Description

“2-[3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl]aniline” is a structurally diverse substituted aniline bearing the 1,2,4-oxadiazole motif. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2- (1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom.

Molecular Structure Analysis

Structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The compound is a pale yellow powder with a melting point of 164–165°C.

Scientific Research Applications

Inhibitory Activities and Drug Development

The compound’s inhibitory activities have been evaluated:

• .

One-Pot Synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines

• Method : An efficient one-pot method was developed for synthesizing 2-(1,2,4-oxadiazol-5-yl)anilines. .

Mechanism of Action

Target of Action

It’s worth noting that 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy . They have also been found to exhibit antimicrobial properties .

Mode of Action

It’s known that 1,2,4-oxadiazole derivatives can interact with their targets and cause changes that lead to their therapeutic effects .

Biochemical Pathways

It’s known that 1,2,4-oxadiazole derivatives can affect various biochemical pathways depending on their specific targets .

Result of Action

It’s known that 1,2,4-oxadiazole derivatives can have various effects at the molecular and cellular level, depending on their specific targets .